Cas no 163810-49-9 (3-(2-Bromo-phenyl)-N-methyl-propionamide)

• Product Name: 3-(2-Bromo-phenyl)-N-methyl-propionamide
• CAS No: 163810-49-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 4611938
• Update Time: 2025-06-08

3-(2-Bromo-phenyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-phenyl)-N-methyl-propionamide
• 3-(2-Bromophenyl)-N-methylpropanamide
• AM805634
• W10434

• Inchi： 1S/C10H12BrNO/c1-12-10(13)7-6-8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： IZDICSIBCSADLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3-(2-Bromo-phenyl)-N-methyl-propionamide

Introduction to 3-(2-Bromo-phenyl)-N-methyl-propionamide (CAS No. 163810-49-9)

3-(2-Bromo-phenyl)-N-methyl-propionamide, identified by the Chemical Abstracts Service Number (CAS No.) 163810-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of amides, characterized by a carbonyl group linked to a nitrogen atom. The presence of a bromo substituent on the phenyl ring and a methyl group on the propionamide moiety imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The structural features of 3-(2-Bromo-phenyl)-N-methyl-propionamide make it particularly interesting for medicinal chemists. The bromine atom at the 2-position of the phenyl ring enhances electrophilicity, facilitating various nucleophilic substitution reactions. This property is crucial in drug discovery processes, where such intermediates are often used to introduce specific functional groups into larger molecular frameworks. Additionally, the N-methyl propionamide segment contributes to the compound's solubility and stability, which are critical factors in formulation development.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. 3-(2-Bromo-phenyl)-N-methyl-propionamide has been explored as a precursor in the synthesis of more complex molecules. Its brominated aromatic ring can serve as a handle for further derivatization, allowing researchers to modify its pharmacophoric properties. For instance, it has been investigated in the context of designing small-molecule inhibitors targeting specific enzymatic pathways implicated in neurological disorders.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of a bromo-substituted phenyl ring and an amide group provides multiple opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures. These structures are prevalent in many biologically active compounds, including FDA-approved drugs. Thus, 3-(2-Bromo-phenyl)-N-methyl-propionamide could serve as a building block for developing new therapeutic agents.

Recent studies have also highlighted its role in exploring novel pharmacological targets. Researchers have been particularly interested in its potential interactions with proteins involved in inflammation and pain signaling. Preliminary computational studies suggest that the bromine atom may facilitate binding to specific amino acid residues within these target proteins, potentially modulating their activity. While these findings are still in early stages, they underscore the compound's significance as a scaffold for drug discovery efforts.

The synthesis of 3-(2-Bromo-phenyl)-N-methyl-propionamide typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of an appropriate phenyl derivative followed by condensation with methyl propionate or its derivatives to form the amide bond. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing waste and improving yields.

In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science. Its ability to undergo selective functionalization makes it useful in polymer chemistry, where tailored molecular architectures are required for advanced materials. For example, it can be incorporated into polymers to enhance thermal stability or mechanical properties.

From an industrial perspective, the demand for high-purity 3-(2-Bromo-phenyl)-N-methyl-propionamide underscores its importance as a chemical intermediate. Manufacturers specializing in fine chemicals have developed robust production protocols to ensure consistent quality and supply. These efforts are essential for supporting ongoing research and development initiatives across academia and industry.

The safety profile of 3-(2-Bromo-phenyl)-N-methyl-propionamide is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure during synthesis and handling. Standard laboratory practices, including the use of personal protective equipment (PPE) and working within fume hoods, are recommended.

Future directions for research on 3-(2-Bromo-phenyl)-N-methyl-propionamide include exploring its derivatives with enhanced bioactivity or improved pharmacokinetic properties. Additionally, investigating its role in combination therapies could provide new insights into treating complex diseases. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential.

In conclusion,3-(2-Bromo-phenyl)-N-methyl-propionamide (CAS No. 163810-49-9) is a multifaceted compound with significant applications in pharmaceutical synthesis and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of its properties grows, so too will its utility across multiple scientific disciplines.